Cas no 352431-26-6 (Benzyl Benzoate-d12)

• Product Name: Benzyl Benzoate-d12
• CAS No: 352431-26-6
• MF: C₁₄H₁₂O₂
• MW: 224.317824363708
• CID: 302968
• PubChem ID: 102602363
• Update Time: 2025-05-20

Benzyl Benzoate-d12 Chemical and Physical Properties

Names and Identifiers

• Benzoic-d5 acid,phenyl-d5-methyl-d2 ester (9CI)
• BENZYL BENZOATE-D12
• CS-0568740
• 352431-26-6
• HY-B0935S1
• [dideuterio-(2,3,4,5,6-pentadeuteriophenyl)methyl] 2,3,4,5,6-pentadeuteriobenzoate
• D99104
• Benzyl Benzoate-d12

• Inchi： 1S/C14H12O2/c15-14(13-9-5-2-6-10-13)16-11-12-7-3-1-4-8-12/h1-10H,11H2/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D,11D2
• InChI Key： SESFRYSPDFLNCH-USINEXLCSA-N
• SMILES： O(C(C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=O)C([2H])([2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 224.159
• Monoisotopic Mass: 224.159
• Isotope Atom Count: 12
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3A^2

Additional information on Benzyl Benzoate-d12

Benzyl Benzoate-d12 (CAS No. 352431-26-6): A Comprehensive Overview

Benzyl Benzoate-d12 (CAS No. 352431-26-6) is a deuterated analog of benzyl benzoate, a compound widely used in various applications, including pharmaceuticals, cosmetics, and research. This deuterated form is particularly valuable in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) due to its enhanced stability and reduced background interference. In this comprehensive overview, we will delve into the chemical properties, applications, and recent research advancements of Benzyl Benzoate-d12.

Chemical Properties:

Benzyl Benzoate-d12 is a fully deuterated version of benzyl benzoate, where all hydrogen atoms are replaced by deuterium atoms. This substitution significantly alters the physical and chemical properties of the molecule. The molecular formula of Benzyl Benzoate-d12 is C₁₄D₁₂O₂, with a molecular weight of approximately 256.39 g/mol. The compound is a colorless liquid at room temperature and exhibits high solubility in organic solvents such as ethanol and dichloromethane.

The deuterium substitution in Benzyl Benzoate-d12 provides several advantages over its non-deuterated counterpart. Deuterium atoms are heavier than hydrogen atoms, which results in a more stable molecule with reduced isotopic exchange. This stability is particularly beneficial in NMR spectroscopy, where it minimizes the broadening of NMR signals and improves the resolution of complex mixtures.

Applications:

Benzyl Benzoate-d12 finds extensive use in various scientific and industrial applications. One of its primary uses is as an internal standard in NMR spectroscopy and mass spectrometry. Internal standards are crucial for accurate quantification and calibration in analytical methods. The high stability and low background interference of Benzyl Benzoate-d12 make it an ideal choice for these applications.

In pharmaceutical research, Benzyl Benzoate-d12 is used as a reference compound to study the metabolism and pharmacokinetics of drugs containing benzyl benzoate or similar structures. The deuterium-labeled compound allows researchers to track the fate of the drug in biological systems with greater precision, providing valuable insights into drug behavior and efficacy.

In the cosmetics industry, benzyl benzoate is used as a fragrance component and preservative. While the non-deuterated form is more commonly used in consumer products, the deuterated form (Benzyl Benzoate-d12) is valuable for research purposes, such as developing new formulations or studying the stability of cosmetic products under different conditions.

Recent Research Advancements:

The use of deuterated compounds like Benzyl Benzoate-d12 has gained significant attention in recent years due to their unique properties and applications. A study published in the Journal of Pharmaceutical Analysis (JPA) highlighted the use of deuterated internal standards in liquid chromatography-mass spectrometry (LC-MS) for the quantification of benzyl benzoate in pharmaceutical formulations. The study demonstrated that using Benzyl Benzoate-d12 as an internal standard significantly improved the accuracy and precision of the analysis.

In another study published in Analytical Chemistry, researchers explored the application of deuterated compounds in metabolic profiling using NMR spectroscopy. The study found that using deuterated internal standards like Benzyl Benzoate-d12 enhanced the resolution and reliability of metabolic profiles, enabling more detailed insights into metabolic pathways.

The pharmaceutical industry has also leveraged the advantages of deuterated compounds for drug development. A recent review article in Drug Discovery Today discussed the potential benefits of using deuterium-labeled compounds to improve drug stability and reduce side effects. The review highlighted several examples where deuterium substitution led to improved pharmacological properties, including enhanced metabolic stability and reduced toxicity.

Safety Considerations:

Benzyl Benzoate-d12 is generally considered safe for use in laboratory settings when proper handling protocols are followed. However, it is important to note that while deuterium substitution does not significantly alter the toxicity profile compared to its non-deuterated counterpart, standard safety precautions should be observed when handling any chemical compound.

Laboratory personnel should wear appropriate personal protective equipment (PPE), including gloves, goggles, and lab coats, when working with Benzyl Benzoate-d12. Additionally, proper ventilation should be maintained to prevent inhalation exposure. In case of accidental contact or ingestion, immediate medical attention should be sought.

Conclusion:

Benzyl Benzoate-d12 (CAS No. 352431-26-6) is a valuable compound with a wide range of applications in scientific research and industry. Its unique properties make it an excellent choice for use as an internal standard in analytical methods, for studying drug metabolism and pharmacokinetics, and for enhancing the resolution of metabolic profiles in NMR spectroscopy. Recent research advancements have further highlighted the potential benefits of using deuterated compounds like Benzyl Benzoate-d12, making it an essential tool for scientists and researchers across various fields.